Cas no 1806975-15-4 (3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde
• CAS No: 1806975-15-4
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883184
• Update Time: 2025-09-27

3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-7(8(10)11)6(9)2-5(3-13)12-4/h2-3,8H,1H3
• InChI Key： AYTVAZCLLULVNL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde

Comprehensive Analysis of 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde (CAS No. 1806975-15-4)

The compound 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde (CAS No. 1806975-15-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde is its relevance in medicinal chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in drug discovery. Recent studies have explored its utility in designing kinase inhibitors and antiviral agents, aligning with the current demand for innovative therapeutics. Additionally, its aldehyde functional group offers versatile reactivity, enabling further derivatization for tailored applications.

In the agrochemical sector, 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde has garnered interest as a precursor for pesticide development. The difluoromethyl moiety is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes. This aligns with the global push for sustainable farming solutions and reduced environmental impact, as modern pesticides aim to minimize toxicity while maximizing performance. The compound's potential in this field is further highlighted by its compatibility with green chemistry principles.

From a synthetic perspective, the preparation of 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde involves advanced organic synthesis techniques, including halogenation and cross-coupling reactions. Its CAS No. 1806975-15-4 serves as a unique identifier for researchers sourcing this material. The compound's purity and stability are critical for reproducible results, making it a focal point for quality control in industrial and academic settings.

The demand for fluorinated pyridine derivatives like 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-6-carboxaldehyde is expected to rise, driven by trends in precision medicine and smart agriculture. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and food security. Its versatility and performance underscore its importance in modern chemical innovation.